Cas no 2228186-48-7 (3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol
• CAS No: 2228186-48-7
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6258732
• PubChem ID: 165946300
• Update Time: 2025-05-22

3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol
• EN300-1917278
• 2228186-48-7

• Inchi： 1S/C9H12BrNOS/c1-5-2-7(10)8(13-5)9(11)3-6(12)4-9/h2,6,12H,3-4,11H2,1H3
• InChI Key： KGXPGYNEGWIMLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CC(C1)O)N

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol (CAS No. 2228186-48-7)

3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol (CAS No. 2228186-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a cyclobutane ring with a bromothiophene moiety, making it a valuable intermediate for drug discovery and advanced material synthesis. Researchers are particularly interested in its potential applications in small-molecule therapeutics and functionalized polymers due to its versatile reactivity.

The growing demand for heterocyclic compounds in medicinal chemistry has placed 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol at the forefront of innovation. Recent studies highlight its role in developing kinase inhibitors and allosteric modulators, addressing key challenges in oncology and neurodegenerative disease research. Its bromine substituent offers excellent opportunities for further functionalization via cross-coupling reactions, aligning with the industry's shift toward click chemistry and fragment-based drug design.

From a synthetic chemistry perspective, the compound's amino and hydroxyl groups provide multiple sites for derivatization, enabling the creation of diverse structure-activity relationship (SAR) libraries. This adaptability is crucial for optimizing bioavailability and target selectivity in drug candidates. Moreover, its thiophene ring contributes to enhanced π-stacking interactions, a property highly sought after in organic electronics and conductive polymers.

Environmental and regulatory considerations also play a role in the compound's applications. With increasing focus on green chemistry, researchers are exploring sustainable synthetic routes for 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol to minimize waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing and carbon-neutral processes, making it a topic of interest in ACS Sustainable Chemistry & Engineering and similar journals.

In summary, 3-amino-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol (CAS No. 2228186-48-7) represents a multifaceted compound with broad potential across pharmaceuticals, materials science, and sustainable chemistry. Its structural features and reactivity profile position it as a key player in addressing modern scientific challenges, from precision medicine to next-generation materials.